Cas no 141072-47-1 (2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI))
141072-47-1 structure
Product Name:2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI)
CAS No:141072-47-1
MF:C7H12O4
MW:160.167782783508
CID:101889
Update Time:2024-01-24
2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI)
- 2-Furancarboxylicacid,tetrahydro-5-(methoxymethyl)-,(2S-trans)-(9CI)
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- Inchi: 1S/C7H12O4/c1-10-4-5-2-3-6(11-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6-/m0/s1
- InChI Key: MNERCPPNWASIDP-WDSKDSINSA-N
- SMILES: O1[C@H](COC)CC[C@H]1C(O)=O
Computed Properties
- Exact Mass: 160.074
- Monoisotopic Mass: 160.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8A^2
Experimental Properties
- Density: 1.178±0.06 g/cm3(Predicted)
- Boiling Point: 297.2±30.0 °C(Predicted)
- pka: 3.51±0.40(Predicted)
2-Furancarboxylic acid,tetrahydro-5-(methoxymethyl)-, (2S-trans)- (9CI) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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